Cas no 921606-78-2 (Pyridazine, 3-[4-(3-fluorophenoxy)-1-piperidinyl]-6-(1H-imidazol-1-yl)-)

• Product Name: Pyridazine, 3-[4-(3-fluorophenoxy)-1-piperidinyl]-6-(1H-imidazol-1-yl)-
• CAS No: 921606-78-2
• MF: C₁₈H₁₈FN₅O
• MW: 339.366826534271
• CID: 744226
• PubChem ID: 71422201
• Update Time: 2025-04-19

Pyridazine, 3-[4-(3-fluorophenoxy)-1-piperidinyl]-6-(1H-imidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyridazine, 3-[4-(3-fluorophenoxy)-1-piperidinyl]-6-(1H-imidazol-1-yl)-
• 3-[4-(3-fluorophenoxy)piperidin-1-yl]-6-imidazol-1-ylpyridazine
• DTXSID00841238
• 921606-78-2
• 3-[4-(3-Fluorophenoxy)piperidin-1-yl]-6-(1H-imidazol-1-yl)pyridazine

• Inchi： 1S/C18H18FN5O/c19-14-2-1-3-16(12-14)25-15-6-9-23(10-7-15)17-4-5-18(22-21-17)24-11-8-20-13-24/h1-5,8,11-13,15H,6-7,9-10H2
• InChI Key： RLFVPTWCPWUJMB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OC1CCN(C2=CC=C(N3C=NC=C3)N=N2)CC1

Computed Properties

• Exact Mass: 339.14953838g/mol
• Monoisotopic Mass: 339.14953838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 56.1Ų